2-phenyl-N-[4-phenyl-3-(piperidin-1-ylcarbonyl)thiophen-2-yl]acetamide

• IUPAC Name: 2-phenyl-N-[4-phenyl-3-(piperidine-1-carbonyl)thiophen-2-yl]acetamide
• InChI: InChI=1S/C24H24N2O2S/c27-21(16-18-10-4-1-5-11-18)25-23-22(24(28)26-14-8-3-9-15-26)20(17-29-23)19-12-6-2-7-13-19/h1-2,4-7,10-13,17H,3,8-9,14-16H2,(H,25,27)
• InChI Key: XAEBBDVEMPMNSW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=C(SC=C2C3=CC=CC=C3)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C24H24N2O2S
• Molecular Weight: 404.5 g/mol

Description

2-phenyl-N-[4-phenyl-3-(piperidin-1-ylcarbonyl)thiophen-2-yl]acetamide is a complex organic compound that features a thiophene ring, a piperidine moiety, and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-phenyl-N-[4-phenyl-3-(piperidin-1-ylcarbonyl)thiophen-2-yl]acetamide typically involves multi-step organic reactionsThe reaction conditions often include the use of catalysts, solvents, and specific temperature controls to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

2-phenyl-N-[4-phenyl-3-(piperidin-1-ylcarbonyl)thiophen-2-yl]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. The reaction conditions often involve specific temperatures, solvents, and catalysts to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines. Substitution reactions can result in the formation of various substituted derivatives .

Scientific Research Applications

2-phenyl-N-[4-phenyl-3-(piperidin-1-ylcarbonyl)thiophen-2-yl]acetamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-phenyl-N-[4-phenyl-3-(piperidin-1-ylcarbonyl)thiophen-2-yl]acetamide involves its interaction with specific molecular targets and pathways. This compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

2-phenyl-N-(piperidin-4-yl)acetamide: A related compound with a similar structure but different functional groups.

N-phenyl-N-(4-piperidinyl)propionamide: Another related compound with a similar core structure but different substituents.

Uniqueness

2-phenyl-N-[4-phenyl-3-(piperidin-1-ylcarbonyl)thiophen-2-yl]acetamide is unique due to its specific combination of functional groups and structural features. This uniqueness contributes to its distinct chemical and biological properties, making it a valuable compound for various research and industrial applications .